Cas no 1436373-70-4 (3-(2-bromo-5-chlorophenyl)-2-cyanoprop-2-enamide)

• Product Name: 3-(2-bromo-5-chlorophenyl)-2-cyanoprop-2-enamide
• CAS No: 1436373-70-4
• MF: C₁₀H₆BrClN₂O
• MW: 285.524440288544
• CID: 5925070
• PubChem ID: 75408016
• Update Time: 2025-06-07

3-(2-bromo-5-chlorophenyl)-2-cyanoprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-5-chlorophenyl)-2-cyanoprop-2-enamide
• 1436373-70-4
• EN300-1609193
• (E)-3-(2-Bromo-5-chlorophenyl)-2-cyanoprop-2-enamide
• Z1278590750

• Inchi： 1S/C10H6BrClN2O/c11-9-2-1-8(12)4-6(9)3-7(5-13)10(14)15/h1-4H,(H2,14,15)/b7-3+
• InChI Key： YVPHTXGBBVYXPZ-XVNBXDOJSA-N
• SMILES： BrC1C=CC(=CC=1/C=C(\C#N)/C(N)=O)Cl

Computed Properties

• Exact Mass: 283.93520g/mol
• Monoisotopic Mass: 283.93520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.9Ų

Additional information on 3-(2-bromo-5-chlorophenyl)-2-cyanoprop-2-enamide

3-(2-bromo-5-chlorophenyl)-2-cyanoprop-2-enamide

The compound 3-(2-bromo-5-chlorophenyl)-2-cyanoprop-2-enamide, with CAS No. 1436373-70-4, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a bromine atom at the 2-position and a chlorine atom at the 5-position of a phenyl ring, along with a cyano group and an amide functional group. These structural features make it a promising candidate for various applications, particularly in drug discovery and materials science.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. Its ability to undergo various transformations, such as nucleophilic substitutions and cyclizations, has made it a valuable intermediate in the development of novel therapeutic agents. For instance, researchers have explored its use in the creation of kinase inhibitors, which are critical in the treatment of cancer and inflammatory diseases.

The synthesis of 3-(2-bromo-5-chlorophenyl)-2-cyanoprop-2-enamide typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the bromination and chlorination of aromatic rings, followed by the introduction of the cyano and amide groups through carefully designed reactions. The optimization of these steps has been a focus of recent research, with advancements in catalytic methods and green chemistry practices significantly improving yields and reducing environmental impact.

In terms of applications, this compound has shown promise in several areas. In pharmacology, its structural versatility allows for the modulation of bioactivity through strategic modifications. For example, variations in the substituents on the phenyl ring can influence its solubility, stability, and interaction with biological targets. This makes it an ideal candidate for drug design programs targeting specific diseases.

Moreover, the compound's electronic properties make it suitable for use in electronic materials. Its ability to act as an electron-deficient aromatic system has led to investigations into its potential as a component in organic semiconductors and optoelectronic devices. Initial studies suggest that it could enhance the performance of such materials by improving charge transport properties.

Despite its potential, the handling and storage of 3-(2-bromo-5-chlorophenyl)-2-cyanoprop-2-enamide require careful consideration due to its chemical reactivity. Proper safety protocols must be followed to ensure safe handling in laboratory settings.

In conclusion, 3-(2-bromo-5-chlorophenyl)-2-cyanoprop-2-enamide is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool in both academic research and industrial development. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.